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Compound of Interest

Compound Name: Tin(ll) acetate

Cat. No.: B129313

Essential Safety and Handling of Tin(ll) Acetate

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for the handling and disposal of Tin(ll) acetate (CAS No. 638-39-1), also known as
stannous acetate. Adherence to these guidelines is critical to ensure personal safety and
maintain a secure laboratory environment.

Hazard Identification and Classification

Tin(ll) acetate is classified as a hazardous chemical.[1] It is harmful if swallowed, in contact
with skin, or if inhaled.[1][2][3]

Signal Word: Warning[1]

Hazard Statements:

e H302: Harmful if swallowed.[2][3]

e H312: Harmful in contact with skin.[2][3]

e H332: Harmful if inhaled.[3]

Physical and Chemical Properties
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A summary of the key quantitative data for Tin(ll) acetate is provided in the table below.

Property Value

Appearance Beige to off-white powder/solid[1][4]
Molecular Formula C4aHs04Sn

Molecular Weight 236.78 - 236.80 g/mol [2][4]

Melting Point 180-182 °C (356-359.6 °F)[1]
Specific Gravity 2.3[1]

Solubility Moderately soluble in water

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the
integrity of Tin(ll) acetate.

Engineering Controls

o Work in a well-ventilated area.[1][2][3][4] The use of a chemical fume hood is recommended.

[3]

» Provide appropriate exhaust ventilation at places where dust is formed.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling Tin(ll)
acetate:
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PPE Category Specification

) Safety glasses with side-shields conforming to
Eye/Face Protection )
EN166, or other approved eye protection.[1][5]

Wear appropriate protective gloves and clothing
Skin Protection to prevent skin exposure.[1] Immediately

change contaminated clothing.[3]

A NIOSH/MSHA or European Standard EN 149
) ) approved respirator (such as a dust mask type
Respiratory Protection ) ) . -
N95) is required if exposure limits are exceeded

or if dust is generated.[1][3]

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety
Data Sheet (SDS) thoroughly.

o Dispensing: Avoid creating dust.[1][5] Do not breathe dust.[1]

o General Hygiene: Do not eat, drink, or smoke when using this product.[2][3] Wash hands and
any exposed skin thoroughly after handling.[1][2][3]

Storage Procedures

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5]
o Tin(ll) acetate is moisture-sensitive; storage under nitrogen is recommended.[1][3]
o Store away from strong oxidizing agents.[1]

Emergency and Disposal Plan
First-Aid Measures

Immediate action is required in case of exposure.
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Exposure Route First-Aid Protocol

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing.[1][2] If
Inhalation . . i —
not breathing, give artificial respiration.[1] Seek

immediate medical attention.[1][3]

Take off immediately all contaminated clothing.
[3] Wash off immediately with plenty of soap and

Skin Contact _ o
water.[1] Get medical attention if you feel unwell.

(112131

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]
Eye Contact ]

Remove contact lenses if present and easy to

do.[3] Get medical attention.[1]

Do NOT induce vomiting. Clean mouth with
water and then drink plenty of water.[1][3] Call a
POISON CENTER or doctor/physician if you
feel unwell.[1][2][3]

Ingestion

Spill and Leak Procedures

In the event of a spill, follow these steps:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.[6]

Clean-up: Sweep up the spilled solid material, avoiding dust generation, and shovel it into a
suitable, labeled container for disposal.[1]

Decontamination: Clean the affected area thoroughly.

Disposal Plan
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o Dispose of Tin(ll) acetate and any contaminated materials at an approved waste disposal
plant.[1][3]

o Disposal must be made according to official national and local regulations.[3][7] Do not allow

the product to enter drains.[3]

Workflow Visualization

The following diagram illustrates the logical workflow for handling a Tin(ll) acetate spill.
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Initial Response

Evacuate Immediate Area

;

Assess Spill Size & Risk

Safety Precautions

Don Appropriate PPE
(Gloves, Respirator, Goggles)

Containment & Cleanup

Contain Spill

;

Clean Up Spill
(Sweep, Shovel into Container)

Final Steps
y

Decontaminate Area

l

Dispose of Waste
(Approved Facility)

;

Report Incident

Click to download full resolution via product page

Caption: Workflow for a Tin(ll) Acetate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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